![molecular formula C16H13FN4O2S2 B2437215 4-fluoro-N-(4-(2-((3-methylisothiazol-5-yl)amino)-2-oxoethyl)thiazol-2-yl)benzamide CAS No. 1206997-68-3](/img/structure/B2437215.png)
4-fluoro-N-(4-(2-((3-methylisothiazol-5-yl)amino)-2-oxoethyl)thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-fluoro-N-(4-(2-((3-methylisothiazol-5-yl)amino)-2-oxoethyl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C16H13FN4O2S2 and its molecular weight is 376.42. The purity is usually 95%.
BenchChem offers high-quality 4-fluoro-N-(4-(2-((3-methylisothiazol-5-yl)amino)-2-oxoethyl)thiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-fluoro-N-(4-(2-((3-methylisothiazol-5-yl)amino)-2-oxoethyl)thiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Applications
Fluorinated benzothiazoles, such as those synthesized by Hutchinson et al. (2001), have shown potent cytotoxicity in vitro against human breast cancer cell lines MCF-7 and MDA 468, but were inactive against non-malignant breast and colon cells. The study identified fluorinated 2-(4-aminophenyl)benzothiazoles as promising agents for anticancer drug development, highlighting the importance of fluorine atoms in enhancing biological activity (Hutchinson et al., 2001).
Antimicrobial Applications
Desai et al. (2013) reported on the synthesis of fluorobenzamides containing thiazole and thiazolidine motifs that exhibited promising antimicrobial activity against a range of bacterial and fungal strains. The presence of a fluorine atom at the 4th position of the benzoyl group was found to be crucial for enhancing antimicrobial effectiveness (Desai et al., 2013).
Radiochemical Synthesis for Molecular Imaging
Svensson et al. (2011) described the synthesis of an 18F-labeled cyclin-dependent kinase-2 (CDK-2) inhibitor, which could potentially be used for molecular imaging of CDK-2 expression in vivo via positron emission tomography (PET). This study exemplifies the use of fluorinated compounds in the development of radiotracers for biomedical imaging applications (Svensson et al., 2011).
Antiviral Applications
Hebishy et al. (2020) synthesized benzamide-based 5-aminopyrazoles and their fused heterocycles, demonstrating significant antiviral activities against influenza A virus (H5N1). The study showcases the potential of such fluorinated compounds in the development of novel antiviral drugs (Hebishy et al., 2020).
properties
IUPAC Name |
4-fluoro-N-[4-[2-[(3-methyl-1,2-thiazol-5-yl)amino]-2-oxoethyl]-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN4O2S2/c1-9-6-14(25-21-9)19-13(22)7-12-8-24-16(18-12)20-15(23)10-2-4-11(17)5-3-10/h2-6,8H,7H2,1H3,(H,19,22)(H,18,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEICDWLCYZWGKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=C1)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-(4-(2-((3-methylisothiazol-5-yl)amino)-2-oxoethyl)thiazol-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.